Cas no 2229595-63-3 (2-(2,6-dimethoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine
• CAS No: 2229595-63-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6434198
• PubChem ID: 165650855
• Update Time: 2025-05-22

2-(2,6-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine
• EN300-1817899
• [2-(2,6-dimethoxyphenyl)cyclopropyl]methanamine
• 2229595-63-3

• Inchi： 1S/C12H17NO2/c1-14-10-4-3-5-11(15-2)12(10)9-6-8(9)7-13/h3-5,8-9H,6-7,13H2,1-2H3
• InChI Key： GHRUOIULSWCPGZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C1CC1CN)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine

Recent Advances in the Study of 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine (CAS: 2229595-63-3)

The compound 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine (CAS: 2229595-63-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the compound's role as a novel scaffold for the development of central nervous system (CNS) therapeutics. Its cyclopropylmethanamine core, coupled with the 2,6-dimethoxyphenyl moiety, has been shown to exhibit high affinity for serotonin and dopamine receptors, making it a promising candidate for the treatment of neuropsychiatric disorders such as depression and anxiety. Advanced computational modeling and in vitro assays have further elucidated its binding mechanisms, providing a foundation for future drug design efforts.

In terms of synthesis, researchers have developed optimized protocols for the production of 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine, ensuring high yields and purity. These methods often involve multi-step organic reactions, including cyclopropanation and amine functionalization, which have been refined to minimize byproducts and improve scalability. The availability of these synthetic routes has facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies.

Pharmacological evaluations have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability. Preclinical studies in animal models have shown promising results, with the compound effectively modulating neurotransmitter levels and exhibiting anxiolytic and antidepressant effects. These findings suggest its potential as a lead compound for the development of next-generation CNS therapeutics.

Despite these advancements, challenges remain in the clinical translation of 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine. Issues such as potential off-target effects and long-term safety profiles require further investigation. Ongoing research is focused on addressing these concerns through rigorous toxicological studies and the development of derivatives with improved selectivity and efficacy.

In conclusion, 2-(2,6-dimethoxyphenyl)cyclopropylmethanamine (CAS: 2229595-63-3) represents a promising candidate in the field of medicinal chemistry, with significant potential for the treatment of CNS disorders. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, paving the way for future clinical applications.